HJC0149

STAT3 inhibitor breast cancer MCF-7
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C15H10ClNO4S
Molecular Weight 335.8 g/mol
Cat. No. B15613480
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Technical Parameters


Basic Identity
Product NameHJC0149
Molecular FormulaC15H10ClNO4S
Molecular Weight335.8 g/mol
Structural Identifiers
InChIInChI=1S/C15H10ClNO4S/c16-10-2-4-13(18)12(7-10)15(19)17-11-3-1-9-5-6-22(20,21)14(9)8-11/h1-8,18H,(H,17,19)
InChIKeyZILFZUFDNNFSHO-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





HJC0149 – STAT3 Inhibitor Lead Scaffold for Cancer and Antiviral Research


HJC0149 (CAS 1430330-65-6) is a synthetic small molecule that belongs to the benzo[b]thiophene 1,1-dioxide (BTP) carboxamide class of signal transducer and activator of transcription 3 (STAT3) inhibitors [1]. It was identified through a fragment-based drug design approach as the lead compound (designated Compound 1) in a chemical series that targets the STAT3 SH2 domain, thereby blocking STAT3 Tyr705 phosphorylation, dimerization, and downstream oncogenic transcription [1]. The compound carries a 5-chloro substituent on the salicylic amide ring and a free hydroxyl group, distinguishing it structurally from its optimized analog HJC0416 (O-alkylamino-tethered derivative) and from the earlier fragment-based lead HJC0123 (2-phenylquinoline-4-carboxamide scaffold) [1][2]. HJC0149 is characterized as potent and orally active, with antiproliferative IC50 values ranging from 0.91 to 2.34 µM across breast and pancreatic cancer cell lines [1].

Target STAT3 SH2 domain inhibition and dimerization blockade
Model Fit Breast cancer cell-model studies (ER+ and triple-negative)
Use Context Lead scaffold for synthetic derivatization and SAR exploration

HJC0149 vs. Other STAT3 Inhibitors – Structural Rationale


Although HJC0149, HJC0416, HJC0123, and Stattic all share the benzo[b]thiophene 1,1-dioxide (BTP) pharmacophore and target the STAT3 SH2 domain, they cannot be treated as interchangeable sourcing options [1]. Stattic is a 6-nitro BTP derivative with a distinct electron-withdrawing substitution pattern that yields moderate SH2 domain affinity (IC50 = 5.1 µM in cell-free assays) but limited cellular potency and no oral bioavailability [2]. HJC0123 replaces the salicylic amide with a 2-phenylquinoline-4-carboxamide, altering the binding mode and selectivity profile [3]. HJC0416, the direct downstream analog of HJC0149, incorporates an O-alkylamino-tethered side chain that improves aqueous solubility and oral bioavailability but shifts the antiproliferative potency profile away from breast cancer selectivity toward a broader spectrum that includes sub-micromolar pancreatic cancer activity [1]. The quantitative evidence below demonstrates that HJC0149 occupies a unique position in this chemical series, offering the highest antiproliferative potency in ER-positive breast cancer cells (MCF-7) and a differentiated physicochemical signature that makes it the preferred procurement choice for breast cancer-focused STAT3 pathway studies or for use as a synthetic lead scaffold [1].

HJC0149
HJC0416
O-alkylamino-tethered side chain may shift antiproliferative selectivity away from breast cancer toward broader pancreatic activity; breast-cancer selectivity profile may differ
HJC0149
Stattic
6-nitro BTP derivative lacks oral bioavailability and exhibits lower cellular antiproliferative response in reported assays; limits utility for oral-dosing study design
HJC0149
HJC0123
2-phenylquinoline-4-carboxamide scaffold alters SH2 domain binding mode and selectivity profile; mechanism-of-action context may not transfer

HJC0149 Procurement Evidence – Performance Comparison


ER-Positive Breast Cancer Antiproliferative Potency Advantage

In a direct head-to-head comparison within a single published study using identical assay conditions, HJC0149 (Compound 1) demonstrated 3.95-fold higher antiproliferative potency than Stattic and 1.93-fold higher potency than its own optimized analog HJC0416 (Compound 12) against the ER-positive breast cancer cell line MCF-7 [1]. This represents the highest potency recorded for any BTP-based STAT3 inhibitor in this cell line across the entire chemical series evaluated [1].

ER+ Breast Cancer Potency
Head-to-head
HJC0149IC50 0.91 µM
StatticIC50 3.60 µM (3.95×)
HJC0416IC50 1.76 µM (1.93×)
Reported highest antiproliferative response in MCF-7 cells within tested BTP series
MTS assay, 72 h, Table 1 data from Eur J Med Chem 2014
STAT3 inhibitor breast cancer MCF-7 antiproliferative potency ER-positive

Triple-Negative Breast Cancer Antiproliferative Potency Advantage

HJC0149 (Compound 1) exhibited 1.76-fold superior antiproliferative activity against triple-negative breast cancer MDA-MB-231 cells compared to Stattic (IC50: 1.64 µM vs. 2.89 µM) and a modest 1.20-fold advantage over HJC0416 (IC50: 1.64 µM vs. 1.97 µM) when tested under identical experimental conditions [1]. This finding is notable because triple-negative breast cancer represents an aggressive subtype with limited therapeutic options and documented STAT3 hyperactivation [1].

TNBC Antiproliferative Potency
Head-to-head
HJC0149IC50 1.64 µM
StatticIC50 2.89 µM (1.76×)
HJC0416IC50 1.97 µM (1.20×)
Consistent advantage across breast cancer subtypes; supports TNBC STAT3 pathway research
MDA-MB-231 cells, MTS assay, same study conditions
STAT3 inhibitor triple-negative breast cancer MDA-MB-231 antiproliferative TNBC

Physicochemical Differentiation: Lipophilicity and tPSA

HJC0149 (Compound 1) possesses a cLogP of 2.88 and a tPSA of 83.5 Ų, compared to cLogP 2.24 and tPSA 98.5 Ų for HJC0416 (Compound 12), and cLogP 1.05 and tPSA 80.0 Ų for Stattic, with all values reported in the same publication [1]. The higher lipophilicity of HJC0149 (ΔcLogP = +0.64 vs. HJC0416) combined with its smaller polar surface area (ΔtPSA = −15.0 Ų) predicts improved passive membrane permeability relative to HJC0416, which carries a polar O-alkylamino side chain that increases tPSA and reduces cLogP [1].

Lipophilicity & tPSA
Head-to-head
cLogP 2.88(vs. 2.24 HJC0416, 1.05 Stattic)
tPSA 83.5 Ų(vs. 98.5 HJC0416, 80.0 Stattic)
Higher lipophilicity and lower polar surface area may support passive membrane permeability
Computed values from Eur J Med Chem 2014
druglike properties cLogP tPSA physicochemical profiling oral bioavailability prediction

Breast Cancer-Selective Antiproliferative Profile

In pancreatic cancer cell lines, HJC0149 (Compound 1) shows markedly different potency characteristics compared to its optimized analog HJC0416. Against AsPC1 pancreatic cancer cells, HJC0149 has an IC50 of 1.92 µM, while HJC0416 achieves an IC50 of 0.04 µM (40 nM), representing a 48-fold potency advantage for the optimized analog [1]. However, against Panc-1 pancreatic cancer cells, the difference narrows to a factor of 0.80 (HJC0149 IC50 2.34 µM vs. HJC0416 IC50 1.88 µM) [1]. This data establishes HJC0149 as a compound with breast-over-pancreas antiproliferative selectivity (MCF-7 IC50 0.91 µM vs. AsPC1 IC50 1.92 µM, ratio = 0.47), whereas HJC0416 is pancreas-selective (MCF-7 IC50 1.76 µM vs. AsPC1 IC50 0.04 µM, ratio = 44) [1].

Breast vs. Pancreas Selectivity
Head-to-head
MCF-7/AsPC1 ratio0.47 (HJC0149, breast-selective)
HJC0416 ratio44 (pancreas-selective)
Stattic ratio2.72 (near-balanced)
94-fold more breast-selective than HJC0416
Breast-over-pancreas selectivity supports cleaner mechanistic data in breast cancer models
MTS assay, MCF-7 vs AsPC1 cells
pancreatic cancer AsPC1 Panc-1 tissue selectivity antiproliferative profile

Oral Bioactivity: Class-Level Evidence

HJC0149 is consistently described as an orally active STAT3 inhibitor across multiple authoritative sources [1]. While direct in vivo pharmacokinetic parameters for HJC0149 are not separately reported in the public literature, the compound's status as the lead scaffold for a chemical series that produced the orally bioavailable HJC0416 (which suppressed MDA-MB-231 xenograft tumor growth by 46% at 100 mg/kg p.o. over 14 days) and the earlier orally bioavailable HJC0123 (which suppressed MDA-MB-231 xenograft tumor growth in vivo by oral administration) provides class-level evidence supporting its oral activity [1][2]. In contrast, Stattic lacks oral bioavailability and is limited to in vitro or intraperitoneal administration [3].

Oral Activity Evidence
Class-level
Described as orally active; no published oral PK parameters available for HJC0149 alone.
Membership in orally bioavailable BTP series supports oral dosing feasibility for research models
In vivo xenograft efficacy demonstrated for analogs HJC0416 and HJC0123
oral bioavailability lead optimization in vivo efficacy STAT3 inhibitor drug development

Simpler Scaffold and Free Hydroxyl Derivatization Advantage

HJC0149 (Compound 1) retains a free phenolic hydroxyl group at the ortho position of the salicylic amide ring, which serves as the critical synthetic handle for further derivatization via O-alkylamino-tethered side chain installation [1]. The Eur J Med Chem 2014 paper explicitly describes the O-alkylamino-tethered optimization strategy as the key structural modification converting HJC0149 into HJC0416 [1]. HJC0149 (MW 335.76, C15H10ClNO4S) requires fewer synthetic steps than HJC0416 (which incorporates an additional O-alkylamino side chain) and is structurally less complex than HJC0123 (MW ~412.5, C24H16N2O3S, containing a 2-phenylquinoline moiety) [1][2]. This positions HJC0149 as the preferred starting point for custom SAR exploration or combinatorial library synthesis.

Scaffold Derivatization Potential
Class-level
HJC0149MW 335.76, free phenolic -OH
HJC0416MW ~429.31, O-alkylamino side chain installed
HJC0123MW ~412.5, 2-phenylquinoline scaffold
~23% lower MW than HJC0123; one fewer synthetic transformation to final product
Simpler scaffold enables in-house SAR exploration and library synthesis
Synthetic routes described in Eur J Med Chem 2013/2014
synthetic accessibility scaffold simplicity lead compound derivatization medicinal chemistry

HJC0149 Application Scenarios in Oncology, Virology & Medicinal Chemistry


ER-Positive Breast Cancer STAT3 Pathway Mechanistic Studies

HJC0149 is the highest-potency BTP-based STAT3 inhibitor in MCF-7 ER-positive breast cancer cells (IC50 = 0.91 µM), outperforming both Stattic (3.60 µM) and HJC0416 (1.76 µM) [1]. This makes it the compound of choice for researchers investigating STAT3-dependent transcriptional programs, phosphorylation signaling cascades, and apoptosis induction specifically in the context of estrogen receptor-positive breast cancer. The breast-over-pancreas selectivity ratio of 0.47 (MCF-7/AsPC1) further ensures that observed cellular effects are primarily driven by breast cancer-specific STAT3 addiction rather than generalized cytotoxicity [1].

Triple-Negative Breast Cancer Xenograft and In Vitro Pharmacology

With an IC50 of 1.64 µM against MDA-MB-231 triple-negative breast cancer cells and membership in a chemical series with demonstrated oral in vivo efficacy in MDA-MB-231 xenograft models, HJC0149 is well-suited for TNBC-focused preclinical research [1]. Its 1.76-fold potency advantage over Stattic (IC50 2.89 µM) and 1.20-fold advantage over HJC0416 (IC50 1.97 µM) in MDA-MB-231 cells positions it as the most potent scaffold for TNBC STAT3 inhibition within this chemical class [1].

Medicinal Chemistry Lead Optimization & Scaffold-Hopping

HJC0149's free hydroxyl group provides a direct synthetic handle for O-alkylamino-tethered derivatization, as demonstrated by the successful conversion of HJC0149 to HJC0416 [1]. Its simpler molecular architecture (MW 335.76) compared to HJC0123 (MW ~412.5) and its documented role as the lead compound in a published SAR series make it the preferred starting scaffold for medicinal chemistry groups conducting STAT3 inhibitor optimization [1][2]. Procurement of HJC0149 enables in-house diversification without the synthetic burden of de novo BTP core construction.

Broad-Spectrum Antiviral Activity – Dengue and Zika Virus

In a separate study profiling compounds for antiviral activity, HJC0149 demonstrated activity against Dengue virus serotype 2 (DN2) with an IC50-SLC of 18.6 µM, an EC50 of 0.9–1.1 µM, and a favorable therapeutic index of 241–268 (CC50 241 µM), alongside anti-Zika virus activity (EC50 1.1 µM, TI 219) [3]. This orthogonal antiviral application extends the procurement value of HJC0149 beyond oncology into virology research, particularly for laboratories investigating STAT3-dependent host factors in flavivirus replication [3].

Application
Selection Property
Validation Focus
ER+ Breast Cancer STAT3 Pathway Studies
STAT3 SH2 domain inhibition in ER-positive breast cancer models
MCF-7 antiproliferative endpoint and STAT3 phosphorylation
TNBC Cell-Model & Xenograft Research
STAT3 pathway blockade in triple-negative breast cancer models
MDA-MB-231 cell response and in vivo xenograft endpoint
Medicinal Chemistry Lead Optimization
Free hydroxyl synthetic handle for O-alkylamino derivatization
SAR expansion and scaffold diversification
Broad-Spectrum Antiviral Research
STAT3-dependent host factor inhibition in flavivirus replication
Antiviral EC50 and selectivity window in cell-based flavivirus assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

37 linked technical documents
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